3-[5-(4-methylbenzyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-[(4-methylphenyl)methyl]-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-11-4-6-12(7-5-11)9-14-17-15(18-19-14)13-3-2-8-16-10-13/h2-8,10H,9H2,1H3
• InChI Key: YDBZEGIEGPHWFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

3-[5-(4-methylbenzyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various areas of research, including medicinal chemistry, neuroscience, and biochemistry.

Scientific Research Applications

3-[5-(4-methylbenzyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various areas of research, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In neuroscience, this compound has been studied for its potential as a tool to study the function of various ion channels and receptors. In biochemistry, this compound has been studied for its potential as a fluorescent probe to study protein-protein interactions.

Mechanism of Action

The mechanism of action of 3-[5-(4-methylbenzyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood. However, it has been proposed that this compound acts as a modulator of various ion channels and receptors, including voltage-gated calcium channels and GABA receptors. This modulation can lead to changes in cellular signaling pathways, which can ultimately lead to changes in cellular function.
Biochemical and Physiological Effects:
3-[5-(4-methylbenzyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can modulate the activity of various ion channels and receptors, leading to changes in cellular signaling pathways. In vivo studies have shown that this compound can have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[5-(4-methylbenzyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its high potency and selectivity for various ion channels and receptors. This allows for precise modulation of cellular signaling pathways, which can be useful in studying various cellular processes. However, one of the limitations of using this compound is its potential toxicity and side effects, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-[5-(4-methylbenzyl)-1,2,4-oxadiazol-3-yl]pyridine. One direction is to further study the mechanism of action of this compound and its potential as a drug candidate for the treatment of various diseases. Another direction is to develop new synthetic methods to improve the yield and purity of this compound. Additionally, there is a need for further studies to determine the potential toxicity and side effects of this compound in vivo. Finally, there is a need for further studies to explore the potential of this compound as a tool for studying various cellular processes.

Synthesis Methods

The synthesis of 3-[5-(4-methylbenzyl)-1,2,4-oxadiazol-3-yl]pyridine involves a multi-step process. The first step involves the reaction of 4-methylbenzyl hydrazine with ethyl 2-bromo-5-formylpyridine-3-carboxylate to form the intermediate compound, which is then reacted with hydroxylamine hydrochloride to form the final product. This synthesis method has been optimized to yield high purity and high yield of the final product.